abcr Acmec aladdin alfa cooke scbt sigmaaldrich trc 百灵威 九鼎 乐研 罗恩试剂 麦克林 南京试剂 韶远 研峰科技

1 kg 1 pce 100 g 100g 10g 1g 1kg 2 kg 2.5kg 25 g 250 g 250g 25g 2kg 5 g 50 g 500 g 500g 50g 5g pkg

(99.9%-Ce) (99.99%-Ce)(REO) (99.995%-Ce) <100nm(SEM) <50nm(SEM) ≥97% ≥99% ≥99.0% 0.8-2mm（元素分析仪） 13% 15% in H{2}O 18% in H{2}O 20% 20% in H{2}O 20nm-50nm 球形，99.5% 20nm-50nm，99.5% metals basis 20nm-50nm，99.5%metalsbasis 25% 25% in H{2}O 50nm 96% 97.5% 99% 99.5% 99.5%（20nm-50nm ） 99.9% 99.9% metals basis 99.9% metals basis, 10~20nm 99.9% metals basis,<100 nm(SEM) 99.9% metals basis,黄色 99.9%,50nm 99.95% 99.95% metals basis ,白色 99.95% metals basis,<50 nm (SEM) 99.99% 99.99% metals basis 99.99% metals basis，<5 μm 99.99%metalsbasis 99.99%metalsbasis，<5μm 99.995% dedicated to the element analyzer fused, pieces, 3-6 mm, 99.9% trace metals basis white yellow 白色 黄色